Cas no 1992-09-2 (2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is a fluorinated aromatic compound featuring a hexafluoroisopropanol (HFIP) functional group attached to an aminotoluene moiety. Its unique structure combines the electron-withdrawing properties of the HFIP group with the reactivity of the aromatic amine, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceuticals and advanced materials. The fluorine-rich moiety enhances stability, lipophilicity, and metabolic resistance, while the amino group allows for further functionalization. This compound is particularly useful in the development of bioactive molecules, catalysts, and specialty polymers, where its balanced reactivity and steric effects are advantageous.
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol structure
1992-09-2 structure
Product name:2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
CAS No:1992-09-2
MF:C10H9F6NO
MW:273.174983739853
MDL:MFCD00788428
CID:118273
PubChem ID:14510512

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • 2-(4-Amino-3-methyl-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol
    • 2-(4-AMINO-3-METHYLPHENYL)HEXAFLUOROISOPROPANOL
    • Benzenemethanol,4-amino-3-methyl-a,a-bis(trifluoromethyl)-
    • 2-Methyl-4-<hexafluor-2-hydroxy-2-propyl>-anilin
    • PC6106
    • 4-(1,1,1,3,3,3-Hexafluoro-2-hydroxyprop-2-yl)-2-methylaniline, 2-Amino-5-(1,1,1,3,3,3-hexafluoro-2-hydroxyprop-2-yl)toluene
    • AK142426
    • 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
    • 4-Amino-3-methyl-alpha,alpha-bis(trifluoromethyl)benzyl Alcohol
    • BBKBZCHWYBHANQ-UHFFFAOYSA-N
    • AM807777
    • AX8282250
    • Benze
    • A925055
    • SCHEMBL7101194
    • 2-(4-Amino-3-methylphenyl)-1 pound not1 pound not1 pound not3 pound not3 pound not3-hexafluoropropan-2-ol
    • C73778
    • CS-0186410
    • 1992-09-2
    • AKOS022175017
    • ZB0635
    • Benzenemethanol, 2-amino-3-methyl-.alpha.,.alpha.-bis(trifluoromethyl)-
    • MFCD00788428
    • DTXSID70561133
    • DS-7530
    • 2-(4-Amino-3-methyl-phenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
    • Benzenemethanol, 4-amino-3-methyl-alpha,alpha-bis(trifluoromethyl)-
    • DB-045030
    • MDL: MFCD00788428
    • Inchi: 1S/C10H9F6NO/c1-5-4-6(2-3-7(5)17)8(18,9(11,12)13)10(14,15)16/h2-4,18H,17H2,1H3
    • InChI Key: BBKBZCHWYBHANQ-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])[H])O[H])(F)F

Computed Properties

  • Exact Mass: 273.05900
  • Monoisotopic Mass: 273.05883288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 301.7±42.0 °C at 760 mmHg
  • Flash Point: 136.2±27.9 °C
  • Refractive Index: 1.459
  • PSA: 46.25000
  • LogP: 3.47060
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Security Information

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D211301-100g
2-(4-Amino-3-methyl-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol
1992-09-2 95%
100g
$4850 2024-05-24
eNovation Chemicals LLC
D211301-10g
2-(4-Amino-3-methyl-phenyl)-1,1,1,3,3,3-hexafluoro-propan-2-ol
1992-09-2 95%
10g
$1650 2024-05-24
Apollo Scientific
PC6106-1g
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
1992-09-2 97%
1g
£140.00 2025-02-21
Alichem
A019109789-250mg
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
1992-09-2 98%
250mg
$157.56 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A191891-250mg
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
1992-09-2 98%
250mg
¥1251.90 2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A848321-50mg
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
1992-09-2 98%
50mg
¥381.60 2022-09-03
Alichem
A019109789-1g
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
1992-09-2 98%
1g
$405.60 2023-09-02
Chemenu
CM116120-250mg
4-Amino-3-methyl-alpha,alpha-bis(trifluoromethyl)benzyl Alcohol
1992-09-2 95%
250mg
$*** 2023-03-29
abcr
AB277921-1g
2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol; .
1992-09-2
1g
€245.80 2024-04-18
Aaron
AR002CO0-1g
Benzenemethanol, 4-amino-3-methyl-α,α-bis(trifluoromethyl)-
1992-09-2 97%
1g
$121.00 2025-02-10

Additional information on 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 1992-09-2): An Overview

2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 1992-09-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which combines a substituted aniline moiety with a highly fluorinated alcohol group. The combination of these functional groups imparts unique chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is C10H9F6NO2, and its molecular weight is approximately 287.17 g/mol. The presence of the hexafluoropropan-2-ol group significantly influences the compound's physical properties, such as its solubility and stability. Fluorinated compounds are known for their enhanced lipophilicity and metabolic stability, which are crucial factors in drug design and development.

In recent years, 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its use as a lead compound in the development of novel antiviral agents. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways.

Beyond antiviral applications, 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has also shown promise in the treatment of neurological disorders. Research conducted by a team at the University of California has demonstrated that this compound can modulate specific neurotransmitter systems in the brain. Specifically, it has been found to enhance the release of dopamine and serotonin while reducing the levels of inflammatory cytokines. These effects suggest potential therapeutic benefits for conditions such as depression and anxiety disorders.

The pharmacokinetic properties of 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol have also been extensively studied. In preclinical trials using animal models, the compound exhibited favorable absorption and distribution profiles. It was rapidly absorbed following oral administration and showed good bioavailability. Additionally, the compound demonstrated low toxicity and minimal side effects at therapeutic doses.

In terms of synthetic chemistry, 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol can be synthesized through a multi-step process involving several key reactions. One common approach involves the nucleophilic substitution of a fluorinated alkyl halide with an appropriately substituted aniline derivative. This reaction sequence allows for precise control over the substitution pattern and functional group placement within the molecule.

The environmental impact of 2-(4-Amino-3-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol has also been considered in recent studies. Fluorinated compounds are known for their persistence in the environment due to their high stability. However, research has shown that this particular compound degrades more readily under certain conditions compared to other fluorinated chemicals. This finding is significant for assessing its long-term environmental impact and ensuring its safe use in various applications.

In conclusion, 2-(4-Amino-3-methylphenyl)-1, 1, 1, 3, 3, 3-hexafluoropropan - 2 - ol (CAS No. 1992 - 09 - 2) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various fields.

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